Cas no 447410-69-7 (1,4-bis(4-ethoxynaphthalen-1-yl)sulfonyl-2-methylpiperazine)

• Product Name: 1,4-bis(4-ethoxynaphthalen-1-yl)sulfonyl-2-methylpiperazine
• CAS No: 447410-69-7
• MF: C₂₉H₃₂N₂O₆S₂
• MW: 568.70418548584
• CID: 6366288
• PubChem ID: 3294484
• Update Time: 2025-09-25

1,4-bis(4-ethoxynaphthalen-1-yl)sulfonyl-2-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1,4-bis(4-ethoxynaphthalen-1-yl)sulfonyl-2-methylpiperazine
• Piperazine, 1,4-bis[(4-ethoxy-1-naphthalenyl)sulfonyl]-2-methyl-
• Z274504236
• SR-01000462946-1
• 1,4-bis((4-ethoxynaphthalen-1-yl)sulfonyl)-2-methylpiperazine
• AKOS001652236
• 1,4-bis[(4-ethoxynaphthalen-1-yl)sulfonyl]-2-methylpiperazine
• Oprea1_216776
• F1018-1592
• Oprea1_807512
• AKOS016309279
• SR-01000462946
• 447410-69-7

• Inchi： 1S/C29H32N2O6S2/c1-4-36-26-14-16-28(24-12-8-6-10-22(24)26)38(32,33)30-18-19-31(21(3)20-30)39(34,35)29-17-15-27(37-5-2)23-11-7-9-13-25(23)29/h6-17,21H,4-5,18-20H2,1-3H3
• InChI Key： JRPDVRYJUFNEFE-UHFFFAOYSA-N
• SMILES： N1(S(C2=C3C(C=CC=C3)=C(OCC)C=C2)(=O)=O)CCN(S(C2=C3C(C=CC=C3)=C(OCC)C=C2)(=O)=O)CC1C

Computed Properties

• Exact Mass: 568.17017909g/mol
• Monoisotopic Mass: 568.17017909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 39
• Rotatable Bond Count: 8
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.315±0.06 g/cm3(Predicted)
• Boiling Point: 752.2±70.0 °C(Predicted)
• pka: -8.32±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 1-naphthalene sulfonic acids and derivatives